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Compound of Interest

Compound Name:
Sodium 3-methyl-2-oxobutanoate-

d7

Cat. No.: B15572222 Get Quote

In-Depth Technical Guide to Sodium 3-methyl-2-
oxobutanoate-d7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

experimental applications, and metabolic significance of Sodium 3-methyl-2-oxobutanoate-
d7. This deuterated analog of the endogenous metabolite, 3-methyl-2-oxobutanoate, serves as

a valuable tool in metabolic research, particularly in studies involving branched-chain amino

acid metabolism and as an internal standard for mass spectrometry-based quantification.

Core Chemical Properties
Sodium 3-methyl-2-oxobutanoate-d7 is the deuterium-labeled form of Sodium 3-methyl-2-

oxobutanoate.[1][2] The incorporation of seven deuterium atoms provides a distinct mass shift,

making it an ideal internal standard for isotope dilution mass spectrometry, a technique that

allows for precise and accurate quantification of its non-labeled counterpart in complex

biological matrices.[3]

Quantitative Data Summary
The following tables summarize the key chemical and physical properties of both Sodium 3-

methyl-2-oxobutanoate and its deuterated form, Sodium 3-methyl-2-oxobutanoate-d7.
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Property
Sodium 3-methyl-2-
oxobutanoate

Reference

Molecular Formula C₅H₇NaO₃ [4][5]

Molecular Weight 138.10 g/mol [5][6]

Exact Mass 138.02928836 Da [6]

CAS Number 3715-29-5 [4]

Appearance
White to light yellow crystalline

powder or crystals
[7]

Solubility Soluble in water [6]

Melting Point 220-230 °C (decomposes) [7]

Property
Sodium 3-methyl-2-
oxobutanoate-d7

Reference

Molecular Formula C₅HD₇NaO₃ Inferred

Molecular Weight 145.14 g/mol Calculated

Exact Mass 145.0732 g/mol Calculated

CAS Number 2483831-46-3 [2]

Isotopic Purity Typically ≥98% Supplier Dependent

Appearance Solid Supplier Dependent

Solubility Soluble in water Inferred

Metabolic Significance and Signaling Pathways
3-Methyl-2-oxobutanoate, also known as α-ketoisovalerate, is a key intermediate in the

metabolic pathways of the branched-chain amino acid (BCAA) valine. It is also a precursor in

the biosynthesis of pantothenic acid (Vitamin B5), which is essential for the synthesis of

Coenzyme A.[1][8]
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Valine Catabolism
The breakdown of valine involves the transamination of valine to 3-methyl-2-oxobutanoate.

This is followed by oxidative decarboxylation to isobutyryl-CoA, which is further metabolized to

succinyl-CoA and enters the citric acid cycle for energy production.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

